(1-benzyl-3-(benzyloxy)-1H-pyrazol-4-yl)(morpholino)methanone

• IUPAC Name: (1-benzyl-3-phenylmethoxypyrazol-4-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C22H23N3O3/c26-22(24-11-13-27-14-12-24)20-16-25(15-18-7-3-1-4-8-18)23-21(20)28-17-19-9-5-2-6-10-19/h1-10,16H,11-15,17H2
• InChI Key: OPNDLQKQYSAEON-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CN(N=C2OCC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

The compound is a pyrazole derivative with benzyl and morpholino groups. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. They are used in various fields such as medicinal chemistry and material science due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, along with benzyl and morpholino substituents. The exact structure would depend on the positions of these substituents on the pyrazole ring.

Chemical Reactions Analysis

Pyrazole derivatives can undergo a variety of chemical reactions, including substitutions and additions, depending on the nature of the substituents and reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthetic Approaches

  A practical asymmetric synthesis approach was developed for a structurally related compound, highlighting the efficiency of diazotization processes in producing key intermediates with high purity and yield. This synthesis utilized d-serine as a chirality source, preserved throughout the synthesis, showcasing the potential for synthesizing complex morpholino compounds (Kopach et al., 2015).

• Structural Exploration

  The crystal structure and Hirshfeld surface analysis of a novel bioactive heterocycle related to the compound of interest were performed, providing insights into its crystallization behavior and intermolecular interactions. This research could offer a foundation for understanding the structural characteristics of similar morpholino compounds (Prasad et al., 2018).

Potential Biological Activities

• Biological Interactions

  The interaction of cannabinoid receptor antagonists with the CB1 cannabinoid receptor was studied, revealing the complex conformational dynamics and binding interactions of related morpholino compounds. This research provides a basis for understanding how structurally similar compounds might interact with biological targets (Shim et al., 2002).

• Antitumour Activity

  A compound with a morpholino group demonstrated distinct inhibition on the proliferation of various cancer cell lines, suggesting potential antitumor activities. Such studies indicate the therapeutic potential of morpholino-based compounds in cancer treatment (Tang & Fu, 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, some pyrazole derivatives are known to inhibit certain enzymes, while others might interact with various receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.